1-[1-(7-Methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

• IUPAC Name: 1-[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C20H20F3N3O5/c1-30-14-4-2-3-12-9-15(31-17(12)14)18(28)24-7-5-13(6-8-24)25-10-16(27)26(19(25)29)11-20(21,22)23/h2-4,9,13H,5-8,10-11H2,1H3
• InChI Key: XJFJQIPMDYNMPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)N3CCC(CC3)N4CC(=O)N(C4=O)CC(F)(F)F
• Molecular Formula: C20H20F3N3O5
• Molecular Weight: 439.4 g/mol
• CAS No.: 2097916-22-6

Description

The compound contains several functional groups including a benzofuran, piperidine, and imidazolidinedione. Benzofurans are aromatic organic compounds that consist of a benzene ring fused to a furan ring. Piperidine is a heterocyclic organic compound that consists of a six-membered ring containing five carbon atoms and one nitrogen atom. Imidazolidinedione is a type of imidazole, which is a planar five-membered ring. It is a part of many important biologically active molecules.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The benzofuran and piperidine rings would contribute to the rigidity of the molecule, while the imidazolidinedione could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the benzofuran ring might undergo electrophilic substitution reactions, while the piperidine nitrogen could act as a nucleophile.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar imidazolidinedione group could increase the compound’s solubility in polar solvents.

Scientific Research Applications

Metabolic Fate and Disposition Studies

Research on similar compounds, like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), provides valuable insights into the metabolism and disposition of therapeutic agents. These studies are crucial for understanding how drugs are metabolized and excreted by the human body, influencing the development of new drugs with optimized pharmacokinetic profiles (Renzulli et al., 2011).

Hemodynamic Effects

Investigations into compounds like 2-[(2-Methoxy-4-methylsulfinyl)phenyl]-1H-imidazo[4,5-b]pyridine (AR-L 115 BS) have explored their hemodynamic effects in patients with specific cardiac conditions. These studies help to elucidate the potential therapeutic applications of new compounds in cardiovascular medicine, particularly in improving cardiac output and reducing preload in heart failure patients (Nebel et al., 1981).

Toxicological Research

The study of novel insecticides like imidacloprid (Imidacloprid [1-(6-chloro-3-pyridylmethyl)-N-nitroimidazolidin-2-ylideneamine]) and their toxicological profiles forms another aspect of scientific research applications. These studies are integral to assessing the safety and environmental impact of new chemical entities, especially those intended for widespread use in agriculture (Shadnia & Moghaddam, 2008).

Investigating Mechanisms of Action

Research into compounds like Nitisinone (2-(2-nitro-4-trifluoromethylbenzoyl)cyclohexane-1,3-dione) exemplifies the exploration of mechanisms of action in metabolic disorders. By inhibiting specific enzymes in metabolic pathways, these studies contribute to the development of targeted therapies for genetic diseases (Lock et al., 2014).

Radioligand Development for Imaging

The development of radioligands for imaging, such as [11C]SL25.1188 for monoamine oxidase B in the human brain, showcases the application of complex organic molecules in diagnostic imaging. This research aids in the non-invasive study of enzyme distribution and density, providing insights into neurological conditions and potential therapeutic targets (Rusjan et al., 2014).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many drugs work by binding to specific proteins or enzymes in the body, and the functional groups present in this compound could potentially allow it to interact with a variety of biological targets.

Future Directions

Future research could involve investigating the biological activity of this compound, optimizing its synthesis, and studying its physical and chemical properties in more detail.